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Compound of Interest

Compound Name: BX-912

Cat. No.: B1683973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the PDK1 inhibitor, BX-912, using Dimethyl Sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the integrity, stability, and accurate

concentration of the compound for reproducible experimental results.

Quantitative Data Summary
A comprehensive summary of the key quantitative data for BX-912 is presented in the table

below. This information is essential for accurate calculations and proper handling of the

compound.

Parameter Value Reference

Molecular Weight 471.35 g/mol [1][2][3]

Solubility in DMSO ≥ 100 mg/mL (≥ 212.16 mM) [4][5]

Appearance White solid powder [3]

Storage of Solid Powder
-20°C for up to 3 years, 4°C for

up to 2 years
[4]

Storage of Stock Solution in

DMSO

-80°C for up to 2 years, -20°C

for up to 1 year
[2][4][6]
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Experimental Protocol: Preparation of a 10 mM BX-
912 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of BX-912 in DMSO. Adjust

the calculations accordingly for different desired concentrations.

Materials:

BX-912 powder

Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Sonicator

Procedure:

Pre-weighing Preparations:

Before opening, bring the vial of BX-912 powder to room temperature to prevent

condensation of moisture.

Ensure the DMSO is of high purity (anhydrous) as moisture can affect the solubility and

stability of the compound.[2]

Weighing the Compound:

Tare the analytical balance with a clean microcentrifuge tube or vial.

Carefully weigh the desired amount of BX-912 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.71 mg of BX-912.
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Calculation:

Desired Volume (L) x Desired Molarity (mol/L) x Molecular Weight ( g/mol ) = Mass

(g)

0.001 L x 0.010 mol/L x 471.35 g/mol = 0.0047135 g = 4.71 mg

Dissolving the Compound:

Add the appropriate volume of DMSO to the tube containing the weighed BX-912. For the

example above, add 1 mL of DMSO.

Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

Visual inspection should show a clear solution with no visible particulates.

If the compound is difficult to dissolve, brief sonication or warming the solution to 37°C for

10-15 minutes can aid in dissolution.[7]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[2]

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[4][6]

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Important Considerations:

The final concentration of DMSO in cell culture media should typically be kept below 0.5% to

avoid cytotoxicity.[8] Always include a vehicle control (DMSO alone) in your experiments at

the same final concentration.

When diluting the DMSO stock solution into an aqueous buffer or cell culture medium, add

the stock solution to the aqueous solution and mix immediately to prevent precipitation.[9]
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Caption: BX-912 inhibits the PDK1/Akt signaling pathway.

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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